Cas no 686771-11-9 (2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)
686771-11-9 structure
Product Name:2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
CAS No:686771-11-9
MF:C19H15BrN2OS2
MW:431.369200944901
CID:6229253
PubChem ID:2155164
Update Time:2024-01-06
2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
- 686771-11-9
- 2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
- 2-((4-bromobenzyl)thio)-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
- AKOS024584788
- EU-0088896
- 2-[(4-bromophenyl)methylsulfanyl]-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
- F0579-0095
-
- Inchi: 1S/C19H15BrN2OS2/c20-14-8-6-13(7-9-14)12-25-19-21-16-10-11-24-17(16)18(23)22(19)15-4-2-1-3-5-15/h1-9H,10-12H2
- InChI Key: GSMXNXFKBNFASW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CSC1=NC2=C(C(N1C1C=CC=CC=1)=O)SCC2
Computed Properties
- Exact Mass: 429.98092g/mol
- Monoisotopic Mass: 429.98092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 83.3Ų
2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0579-0095-2μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-5μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-10μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-20μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-1mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-2mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-3mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-4mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-5mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0579-0095-10mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686771-11-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
686771-11-9 (2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk